Cas no 21367-89-5 (ethyl 3-chloropropanimidoate hydrochloride)

• Product Name: ethyl 3-chloropropanimidoate hydrochloride
• CAS No: 21367-89-5
• MF: C₅H₁₁Cl₂NO
• MW: 172.052939653397
• MDL: MFCD11696357
• CID: 911716
• PubChem ID: 12494904
• Update Time: 2025-06-09

ethyl 3-chloropropanimidoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 3-chloropropanimidate,hydrochloride
• Ethyl 3-chloropropanimidoate hydrochloride
• 3-chloro-propionimidic acid ethyl ester, hydrochloride
• 3-Chlor-propionimidsaeure-aethylester, Hydrochlorid
• 3-Chlorpropionimidsaeure-aethylester-hydrochlorid
• Aethyl-3-chlorpropionimidat
• AG-L-44494
• CTK6H7224
• ethyl 3-chloropropanecarboximidate hydrochloride
• NSC171106
• ethyl 3-chloropropanimidate;hydrochloride
• MFCD11696357
• 21367-89-5
• Propanimidic acid, 3-chloro-, ethyl ester, hydrochloride
• Ethyl 3-chloropropanimidate--hydrogen chloride (1/1)
• EN300-216571
• SCHEMBL3991927
• Ethyl 3-chloropropanimidate hydrochloride
• DTXSID40500337
• Ethyl 3-Chloropropanimidoate HCl
• NSC-171106
• AKOS015845989
• ethyl 3-chloropropanimidoate hydrochloride

• MDL： MFCD11696357
• Inchi： 1S/C5H10ClNO.ClH/c1-2-8-5(7)3-4-6;/h7H,2-4H2,1H3;1H
• InChI Key： YPINVLPNTQCTHB-UHFFFAOYSA-N
• SMILES： ClCCC(=N)OCC.Cl

Computed Properties

• Exact Mass: 135.0452
• Monoisotopic Mass: 171.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 74.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.08
• LogP: 2.53080

ethyl 3-chloropropanimidoate hydrochloride Security Information

• HazardClass：IRRITANT

Additional information on ethyl 3-chloropropanimidoate hydrochloride

Introduction to Ethyl 3-chloropropanimidoate Hydrochloride (CAS No. 21367-89-5)

Ethyl 3-chloropropanimidoate hydrochloride, with the chemical formula C₆H₈Cl₂N₂O₂·HCl, is a significant compound in the field of pharmaceutical and agrochemical research. This compound has garnered attention due to its versatile applications and potential in the development of novel bioactive molecules. The CAS No. 21367-89-5 uniquely identifies this substance, ensuring precise classification and handling in various scientific endeavors.

The structure of ethyl 3-chloropropanimidoate hydrochloride features a chlorinated propanimidoate group linked to an ethyl moiety, which contributes to its reactivity and utility in synthetic chemistry. The presence of a hydrochloride salt form enhances its solubility in aqueous solutions, making it a valuable intermediate in drug formulation and synthesis. This compound's properties make it particularly interesting for researchers exploring new methodologies in medicinal chemistry.

Recent studies have highlighted the potential of ethyl 3-chloropropanimidoate hydrochloride in the synthesis of bioactive peptides and heterocyclic compounds. Its reactivity allows for the facile introduction of functional groups, enabling the creation of complex molecular architectures. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymatic pathways implicated in various diseases. The ability to modify its structure further enhances its applicability in drug discovery programs.

In the realm of agrochemicals, ethyl 3-chloropropanimidoate hydrochloride has shown promise as a precursor in the synthesis of herbicides and pesticides. The chlorinated imidoate moiety contributes to its bioactivity against certain resistant strains of plants and pests. By incorporating this compound into novel formulations, scientists aim to develop more effective and sustainable agricultural solutions that address the growing challenges of pest resistance and crop protection.

The pharmaceutical industry has also explored the use of ethyl 3-chloropropanimidoate hydrochloride in the development of therapeutic agents. Its structural features make it a valuable building block for designing molecules with potential antimicrobial, anti-inflammatory, and anticancer properties. Researchers have reported its incorporation into libraries of compounds screened for biological activity, demonstrating its versatility as a synthetic intermediate.

Advances in computational chemistry have further enhanced the utility of ethyl 3-chloropropanimidoate hydrochloride by enabling virtual screening and molecular docking studies. These techniques allow researchers to predict the interactions between this compound and biological targets with high accuracy, facilitating the rapid identification of lead compounds for further optimization. Such computational approaches are crucial in modern drug discovery, where efficiency and precision are paramount.

The synthesis of ethyl 3-chloropropanimidoate hydrochloride involves well-established chemical methodologies, including nucleophilic substitution reactions and condensation processes. These synthetic routes are optimized for high yield and purity, ensuring that researchers obtain consistent results for their experiments. The compound's stability under various storage conditions also makes it a reliable choice for long-term research projects.

Quality control and analytical techniques play a vital role in ensuring the integrity of ethyl 3-chloropropanimidoate hydrochloride throughout its lifecycle. Methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and assess its purity. These analytical tools provide researchers with confidence in their experimental outcomes.

The environmental impact of using ethyl 3-chloropropanimidoate hydrochloride is another area of consideration. Efforts are underway to develop greener synthetic protocols that minimize waste generation and reduce hazardous byproducts. Such initiatives align with broader sustainability goals within the chemical industry, ensuring that research remains both effective and environmentally responsible.

In conclusion, ethyl 3-chloropropanimidoate hydrochloride (CAS No. 21367-89-5) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable tool for researchers exploring new frontiers in medicinal chemistry. As scientific understanding continues to evolve, this compound is likely to play an even greater role in shaping future advancements in drug discovery and agricultural innovation.